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Compound of Interest

Compound Name: Methyl decanoate-D19

Cat. No.: B15125771

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount. This document provides immediate, essential
guidance on the personal protective equipment (PPE), operational procedures, and disposal
plans for Methyl decanoate-D19, ensuring laboratory safety and regulatory compliance. While
this is a deuterated form of Methyl decanoate, its chemical properties and associated hazards
are considered analogous.

Personal Protective Equipment (PPE)

When handling Methyl decanoate-D19, appropriate personal protective equipment is crucial to
minimize exposure and ensure personal safety. The following table summarizes the
recommended PPE.
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Protection Type

Specific Recommendations

Rationale

Eye/Face Protection

Safety glasses with side
shields or goggles, compliant
with NIOSH (US) or EN 166
(EV) standards.[1][2]

Protects against splashes and

aerosols.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber, neoprene).

[3] Long-sleeved laboratory

coat.

Prevents direct skin contact.[1]
[2] Gloves should be inspected
before use and disposed of

properly after handling.

Respiratory Protection

Generally not required under
normal laboratory conditions
with adequate ventilation. For
large spills or in poorly
ventilated areas, a NIOSH-
approved respirator may be

necessary.

Protects against inhalation of

vapors or aerosols.

Operational Plan and Experimental Protocol

Adherence to a strict operational plan is vital for the safe handling of Methyl decanoate-D19.

1. Preparation and Handling:

e Work in a well-ventilated area, preferably within a chemical fume hood.

o Keep the container tightly closed when not in use.

o Ensure an eyewash station and safety shower are readily accessible.

e Avoid contact with skin, eyes, and clothing.

o Keep away from heat, sparks, open flames, and other ignition sources as it is a combustible

liquid.

e Ground and bond containers when transferring material to prevent static discharge.
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2. In Case of a Spill:
o Evacuate non-essential personnel from the area.
e Remove all sources of ignition.

o For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed
container for disposal.

o For large spills, contain the spill and prevent it from entering drains or waterways.
o Ventilate the area and wear appropriate respiratory protection if necessary.
3. First Aid Measures:

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if symptoms persist.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Disposal Plan

Proper disposal of Methyl decanoate-D19 and its containers is critical to prevent
environmental contamination and comply with regulations.

» Dispose of waste in accordance with all applicable federal, state, and local regulations.

e This substance is toxic to aquatic life with long-lasting effects; do not allow it to enter drains,
sewers, or waterways.

o Collect waste in a designated, labeled, and sealed container.
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o Treat as hazardous waste and arrange for disposal through a licensed waste disposal
company.

» Handle uncleaned containers as you would the product itself.

Quantitative Data Summary

Property Value Reference
CAS Number 1219804-67-7

Molecular Formula C11H3D1902

Flash Point 90 °C /194 °F

] o Toxic to aquatic life with long
Aquatic Toxicity lasting effects

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling of Methyl
decanoate-D19 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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